1-ethyl-3-nitro-4-(phenethylamino)quinolin-2(1H)-one

• IUPAC Name: 1-ethyl-3-nitro-4-(2-phenylethylamino)quinolin-2-one
• InChI: InChI=1S/C19H19N3O3/c1-2-21-16-11-7-6-10-15(16)17(18(19(21)23)22(24)25)20-13-12-14-8-4-3-5-9-14/h3-11,20H,2,12-13H2,1H3
• InChI Key: XLDLYOIHUDRJOB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=C(C1=O)[N+](=O)[O-])NCCC3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

1-Ethyl-3-nitro-4-(phenethylamino)quinolin-2(1H)-one is a synthetic compound that belongs to the class of quinoline derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization

1-Ethyl-3-nitro-4-(phenethylamino)quinolin-2(1H)-one, as part of the broader family of quinolin-2(1H)-ones, has been studied for its ability to form complexes with various metals, including iron(III), cobalt(II), nickel(II), copper(II), and zinc(II) (El‐Shafiy, 2018). These complexes have been characterized through a range of analytical and spectroscopic techniques, revealing insights into their crystalline nature and potential applications in fields such as antimicrobial activity and sensor development.

Photoluminescence and Bioassay Applications

The photoluminescence properties of quinolin-2(1H)-one derivatives have been explored, indicating potential applications in developing latent fingerprint sensors on non-porous surfaces. Additionally, the antimicrobial activity of these compounds and their complexes has been investigated, showing effectiveness against various bacterial and fungal strains. This suggests potential applications in medical and forensic science (El‐Shafiy, 2018).

Chemical Synthesis Improvements

Research has also focused on improving the synthesis methods for quinolin-2(1H)-one derivatives. One study presented an eco-friendly, one-pot cascade reaction achieving moderate to excellent yields, which could be an improvement over traditional synthesis methods (Chen et al., 2017). This advancement might facilitate the broader application of these compounds in pharmaceuticals, agricultural chemistry, and dye chemistry due to the simplified and more environmentally friendly synthesis process.

Corrosion Inhibition Study

Quinolin-2(1H)-one derivatives have also been evaluated for their potential as corrosion inhibitors for metals in acidic media. Quantum chemical calculations based on the density functional theory (DFT) method have been employed to understand the relationship between molecular structure and inhibition efficiency, revealing that these compounds could serve as effective corrosion inhibitors (Zarrouk et al., 2014).

Biological Applications

The synthesis and evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridines, closely related to quinolin-2(1H)-one structures, have shown potent cytotoxic activities against various cancer cell lines. This suggests that this compound and its derivatives could have potential applications in the development of new anticancer agents (Deady et al., 2003).